Cas no 2199869-36-6 (1-Methyl-3-({thieno[2,3-d]pyrimidin-4-yloxy}methyl)piperidine)

• Product Name: 1-Methyl-3-({thieno[2,3-d]pyrimidin-4-yloxy}methyl)piperidine
• CAS No: 2199869-36-6
• MF: C₁₃H₁₇N₃OS
• MW: 263.35858130455
• CID: 5326642
• Update Time: 2025-05-25

1-Methyl-3-({thieno[2,3-d]pyrimidin-4-yloxy}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-({thieno[2,3-d]pyrimidin-4-yloxy}methyl)piperidine
• 4-[(1-methylpiperidin-3-yl)methoxy]thieno[2,3-d]pyrimidine
• 1-Methyl-3-({thieno[2,3-d]pyrimidin-4-yloxy}methyl)piperidine

• Inchi： 1S/C13H17N3OS/c1-16-5-2-3-10(7-16)8-17-12-11-4-6-18-13(11)15-9-14-12/h4,6,9-10H,2-3,5,7-8H2,1H3
• InChI Key： AYPQHCJTRTXVKD-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC=NC=2OCC1CN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 66.5

Additional information on 1-Methyl-3-({thieno[2,3-d]pyrimidin-4-yloxy}methyl)piperidine

1-Methyl-3-({thieno[2,3-d]pyrimidin-4-yloxy}methyl)piperidine: A Comprehensive Overview

The compound 1-Methyl-3-({thieno[2,3-d]pyrimidin-4-yloxy}methyl)piperidine (CAS No: 2199869-36-6) is a complex organic molecule with a unique structure that combines elements of heterocyclic chemistry and piperidine derivatives. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and materials science. The molecule's structure is characterized by a piperidine ring substituted with a methyl group and a thienopyrimidine moiety, which contributes to its diverse chemical properties.

Recent studies have highlighted the importance of thienopyrimidine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The thieno[2,3-d]pyrimidin-4-yloxy group in this compound is known to exhibit strong binding affinity to various protein targets, making it a valuable component in drug design. Researchers have explored the synthesis of this compound using advanced methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved the efficiency and scalability of its production.

The piperidine ring in the molecule plays a crucial role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability. Piperidine derivatives are widely used in pharmaceuticals due to their ability to enhance drug delivery and stability. In the case of 1-Methyl-3-({thieno[2,3-d]pyrimidin-4-yloxy}methyl)piperidine, the methyl substitution further enhances the molecule's stability and reduces potential side effects, making it a promising candidate for therapeutic applications.

One of the most exciting developments involving this compound is its potential use in targeted cancer therapies. Preclinical studies have demonstrated that 1-Methyl-3-({thieno[2,3-d]pyrimidin-4-yloxy}methyl)piperidine exhibits selective cytotoxicity against cancer cells while sparing healthy cells, suggesting its potential as an anticancer agent. Additionally, the compound has shown promise in inhibiting key enzymes involved in inflammatory pathways, indicating its potential application in treating chronic inflammatory diseases.

The synthesis of 1-Methyl-3-({thieno[2,3-d]pyrimidin-4-yloxy}methyl)piperidine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The reaction sequence typically includes nucleophilic aromatic substitution, oxidation-reduction steps, and coupling reactions to assemble the final product. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for both academic research and industrial applications.

In terms of physical properties, 1-Methyl-3-({thieno[2,3-d]pyrimidin-4-yloxy}methyl)piperidine has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its spectroscopic data, including UV-vis and NMR spectra, have been extensively characterized to confirm its structural integrity and purity.

From an environmental perspective, studies on the biodegradability of 1-Methyl-3-({thieno[2,3-d]pyrimidin-4-yloxy}methyl)piperidine have shown that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. This property is particularly important for compounds intended for use in pharmaceuticals or agrochemicals.

Looking ahead, the future of 1-Methyl-3-{thieno[2,3-d]pyrimidin-4-yloxy}methyl piperidine lies in its continued exploration as a lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new therapeutic applications for this versatile molecule.